(2-Ethyl-2H-benzo[d][1,2,3]triazol-5-yl)methanol

• Molecular Formula: C9H11N3O
• Molecular Weight: 177.20 g/mol
• IUPAC Name: (2-ethylbenzotriazol-5-yl)methanol
• InChI: InChI=1S/C9H11N3O/c1-2-12-10-8-4-3-7(6-13)5-9(8)11-12/h3-5,13H,2,6H2,1H3
• InChI Key: JWARVBJTUGJCRU-UHFFFAOYSA-N
• Canonical SMILES: CCN1N=C2C=CC(=CC2=N1)CO

Description

(2-Ethyl-2H-benzo[d][1,2,3]triazol-5-yl)methanol is a useful research compound. Its molecular formula is C9H11N3O and its molecular weight is 177.20 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Ethyl 2-ethylbenzotriazole-5-carboxylate (0.7 g, 3.06 mmol) was dissolved in dry toluene (10 mL) and cooled to 0° C. under nitrogen. A solution of DIBAL-H (1.5M in toluene, 3 mL, 4.5 mmol) was then added dropwise to the cooled solution over 15 minutes. The reaction was stirred at 0° C. for one hour when further DIBAL-H (1.5 mL, 2.25 mmol) was added. A further aliquot of DIBAL-H (0.75 mL, 1.12 mmol) was added after 2 hours and the reaction was stirred for further 30 min. The reaction was quenched by addition of a saturated solution of sodium potassium tartrate, diluted with water and extracted with AcOEt. The organic layer was dried over sodium sulfate to give a crude oil (440 mg) which was used directly in the following step.